Cas no 29526-99-6 (1-methylcyclopropan-1-ol)

• Product name: 1-methylcyclopropan-1-ol
• CAS No: 29526-99-6
• MF: C₄H₈O
• MW: 72.1057214736938
• MDL: MFCD12962574
• CID: 839119
• PubChem ID: 11564466

1-methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1-cyclopropanol
• 1-METHYLCYCLOPROPAN-1-OL
• Cyclopropanol, 1-methyl-
• 1-Methylcyclopropanol
• 1-methylcyclopropan-1-ol

• MDL： MFCD12962574
• Inchi： InChI=1S/C4H8O/c1-4(5)2-3-4/h5H,2-3H2,1H3
• InChI Key： NCTCZGRRDXIGIY-UHFFFAOYSA-N
• SMILES： CC1(CC1)O

Computed Properties

• Exact Mass: 72.05754
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.265 g/mL at 25 °C
• Boiling Point: 83.9±8.0 ºC (760 Torr),
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Refractive Index: n20/D 1.414
• Solubility: Soluble (173 g/l) (25 º C),
• PSA: 20.23

1-methylcyclopropan-1-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 1987C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 11-22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-methylcyclopropan-1-ol

1-Methylcyclopropan-1-ol: A Comprehensive Overview

1-Methylcyclopropan-1-ol, also known by its CAS number 29526-99-6, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its cyclopropane ring structure with a methyl group and a hydroxyl group attached to the same carbon atom, exhibits fascinating chemical properties and potential applications. Recent advancements in synthetic methodologies and its characterization have further highlighted its significance in modern chemical research.

The cyclopropane ring in 1-methylcyclopropan-1-ol is a key structural feature that contributes to its reactivity and stability. Cyclopropane derivatives are known for their strained ring systems, which often lead to unique chemical behaviors. In this compound, the presence of the methyl group and the hydroxyl group introduces additional complexity to its electronic structure. The hydroxyl group, in particular, imparts polar characteristics to the molecule, making it potentially useful in various chemical reactions and applications.

Recent studies have focused on the synthesis of 1-methylcyclopropan-1-ol using innovative methods. Traditional approaches often involved multi-step processes with low yields, but modern techniques leveraging transition metal catalysts and advanced reaction conditions have significantly improved the efficiency of its production. For instance, researchers have employed ring-opening reactions of cyclopropyl halides followed by hydroxylation to achieve higher yields of this compound. These advancements not only make the synthesis more accessible but also pave the way for large-scale production if required.

The physical properties of 1-methylcyclopropan-1-ol are equally intriguing. Its molecular weight is approximately 88.14 g/mol, and it exists as a colorless liquid at room temperature with a boiling point around 70°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in various organic reactions where solubility and reactivity are critical factors.

One of the most promising areas of application for 1-methylcyclopropan-1-ol lies in its use as an intermediate in organic synthesis. Its ability to undergo various functional group transformations makes it a valuable building block for constructing more complex molecules. For example, recent research has demonstrated its utility in the synthesis of bioactive compounds, where it serves as a precursor for constructing cyclic ethers and other heterocyclic structures.

In addition to its synthetic applications, 1-methylcyclopropan-1-ol has shown potential in materials science. Its strained cyclopropane ring can be exploited to create novel materials with unique mechanical or electronic properties. For instance, researchers are exploring its use in polymer chemistry to develop materials with enhanced flexibility or durability. The incorporation of such strained rings into polymer backbones could lead to breakthroughs in areas such as flexible electronics or advanced biomaterials.

The biological activity of 1-methylcyclopropan-1-ol is another area that has recently come under scrutiny. Preliminary studies suggest that this compound may exhibit moderate antibacterial or antifungal properties, although further research is needed to confirm these findings. If validated, such properties could open new avenues for its use in pharmaceuticals or agrochemicals.

From an environmental standpoint, understanding the degradation pathways of 1-methylcyclopropan-1-ol is crucial for assessing its ecological impact. Recent investigations have revealed that this compound undergoes rapid biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 1-methylcyclopropan-1-ol (CAS No: 29526-99-6) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as an important molecule for future research and development. As scientists continue to explore its properties and applications, we can expect even more innovative uses for this fascinating compound.